N-(tert-butyl)-1-[(2-methylbenzyl)sulfonyl]-4-piperidinecarboxamide

• IUPAC Name: N-tert-butyl-1-[(2-methylphenyl)methylsulfonyl]piperidine-4-carboxamide
• InChI: InChI=1S/C18H28N2O3S/c1-14-7-5-6-8-16(14)13-24(22,23)20-11-9-15(10-12-20)17(21)19-18(2,3)4/h5-8,15H,9-13H2,1-4H3,(H,19,21)
• InChI Key: VZDXXQSOXJHFDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CS(=O)(=O)N2CCC(CC2)C(=O)NC(C)(C)C
• Molecular Formula: C18H28N2O3S
• Molecular Weight: 352.5 g/mol

Description

N-(tert-butyl)-1-[(2-methylbenzyl)sulfonyl]-4-piperidinecarboxamide, also known as Boc-D-FMK, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is a protease inhibitor that has been used in various biochemical and physiological studies to explore the mechanisms of certain enzymes and their effects on cellular processes.

Mechanism of Action

N-(tert-butyl)-1-[(2-methylbenzyl)sulfonyl]-4-piperidinecarboxamide works by irreversibly binding to the active site of proteases, preventing them from carrying out their enzymatic functions. This inhibition can lead to a variety of cellular effects, including the prevention of apoptosis and the modulation of immune responses.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(tert-butyl)-1-[(2-methylbenzyl)sulfonyl]-4-piperidinecarboxamide depend on the specific protease being inhibited. For example, inhibition of caspases can prevent apoptosis and promote cell survival, while inhibition of cathepsins can modulate immune responses and reduce inflammation.

Advantages and Limitations for Lab Experiments

One major advantage of N-(tert-butyl)-1-[(2-methylbenzyl)sulfonyl]-4-piperidinecarboxamide is its specificity for certain proteases, allowing researchers to selectively inhibit these enzymes without affecting others. However, its irreversible binding to proteases can also be a limitation, as it can make it difficult to study the effects of transient protease activity.

Future Directions

There are many potential future directions for research involving N-(tert-butyl)-1-[(2-methylbenzyl)sulfonyl]-4-piperidinecarboxamide. One area of interest is the development of new therapies for diseases that involve dysregulation of proteases, such as cancer and autoimmune disorders. Additionally, further research is needed to better understand the specific mechanisms of action of N-(tert-butyl)-1-[(2-methylbenzyl)sulfonyl]-4-piperidinecarboxamide and how it can be used to modulate cellular processes.

Scientific Research Applications

N-(tert-butyl)-1-[(2-methylbenzyl)sulfonyl]-4-piperidinecarboxamide has been widely used in scientific research to explore the mechanisms of various proteases, including caspases and cathepsins. These enzymes play important roles in cellular processes such as apoptosis, inflammation, and immune response. By inhibiting these enzymes, researchers can better understand their functions and develop new therapies for diseases that involve dysregulation of these enzymes.